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Compound of Interest

Compound Name: 5-Methyl-2-nitrobenzonitrile

Cat. No.: B3015653 Get Quote

This guide provides an in-depth framework for the safe handling, storage, and emergency

management of 5-Methyl-2-nitrobenzonitrile (CAS No: 64113-86-6), a compound utilized in

various research and development applications. The protocols and information herein are

synthesized from authoritative safety data sheets and chemical safety literature to ensure the

well-being of laboratory personnel and the integrity of research outcomes. This document is

intended for researchers, scientists, and drug development professionals who may work with

this substance.

Compound Identification and Core Hazard Profile
5-Methyl-2-nitrobenzonitrile is an aromatic nitrile compound. Understanding its fundamental

properties is the first step in a comprehensive safety assessment.

Property Value Source

IUPAC Name 5-methyl-2-nitrobenzonitrile [1]

CAS Number 64113-86-6 [2][3][4]

Molecular Formula C₈H₆N₂O₂ [1][2][3][4]

Molecular Weight 162.15 g/mol [1][2][4][5]

The primary operational risk associated with this compound stems from its toxicity profile. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
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following hazard summary.

GHS Classification Hazard Statement Signal Word

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning[6]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin
Warning[6]

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled Warning[6]

Skin Irritation (Category 2) H315: Causes skin irritation Warning[6][7]

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
Warning[6][7]

These classifications mandate a stringent approach to exposure control. The compound is

harmful via all primary routes of laboratory exposure—ingestion, skin contact, and inhalation—

and can cause significant irritation to the skin and eyes.[6]

Prophylactic Safety: Engineering Controls and
Personal Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplemented by

rigorous PPE protocols, is essential to minimize exposure risk.

Primary Engineering Controls: The Chemical Fume
Hood
All manipulations of 5-Methyl-2-nitrobenzonitrile, especially those involving the solid powder

or solutions, must be conducted within a certified and properly functioning chemical fume hood.

[8][9] The fume hood serves as the primary barrier, capturing dust and vapors at the source to

prevent inhalation, which is a significant exposure risk.[6]
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Personal Protective Equipment (PPE): The Last Line of
Defense
PPE is not a substitute for robust engineering controls but is critical for safeguarding against

incidental contact or unforeseen events.

Hand Protection: Disposable nitrile gloves are the standard for providing a barrier against

incidental contact.[10][11] It is crucial to understand that thin nitrile gloves offer splash

protection and are not intended for prolonged immersion.[11] Gloves must be inspected

before use and disposed of immediately if contamination is suspected.[11][12] For tasks with

higher splash risk, thicker gloves may be appropriate.[12]

Eye and Face Protection: Chemical splash goggles are mandatory.[13] If there is a

significant risk of splashing, a full-face shield should be worn in addition to goggles to protect

the entire face.[13]

Body Protection: A properly fastened laboratory coat must be worn to protect skin and

personal clothing.[2][6]

Respiratory Protection: If work must be performed outside a fume hood where dust or

aerosols could be generated, a NIOSH-approved respirator with an appropriate particulate

filter is required.[7]

The following diagram illustrates the logical workflow for routine handling, emphasizing the

integration of safety measures at each step.
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Caption: Workflow for Routine Safe Handling.
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Standard Operating Procedures: Handling and
Storage
Adherence to standardized procedures is critical for consistent and safe laboratory operations.

Safe Handling Protocol
Preparation: Before handling, ensure the work area inside the fume hood is clean and

uncluttered. Protect the work surface with disposable plastic-backed absorbent paper.[12]

Aliquotting: When weighing the solid, use a spatula and perform the task slowly to prevent

the generation of airborne dust.

Container Management: Keep the container of 5-Methyl-2-nitrobenzonitrile tightly closed

when not in use to prevent contamination and accidental spills.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory.[6][8] Always wash hands thoroughly

with soap and water after handling the chemical, even if gloves were worn.[6][7]

Storage Requirements
Location: Store the compound in a cool, dry, and well-ventilated area.[6][8][9]

Security: The storage location should be locked to restrict access to authorized personnel

only.[6][8]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents

and strong acids.[6][9]

Container Integrity: Ensure the container is tightly sealed and clearly labeled.[6]

Emergency Protocols: Spill and Exposure
Management
Preparedness is key to mitigating the consequences of an accidental release or exposure.

First-Aid Measures for Exposure
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Immediate and correct first aid can significantly reduce harm. The following protocols should be

followed.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If the person is not breathing, provide artificial respiration, but avoid

mouth-to-mouth resuscitation.[2][8] Seek immediate medical attention.[6][7]

Skin Contact: Immediately flush the affected skin with copious amounts of soap and water for

at least 15 minutes while removing all contaminated clothing and shoes.[6][7][14] Seek

medical attention if irritation develops or persists.[6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally.[6][7][14] Remove contact lenses if

present and easy to do.[6] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[2][7][8] If the person is conscious, rinse their mouth with

water.[2][6] Never give anything by mouth to an unconscious person.[2][7] Call a physician or

poison control center immediately.[8]

Experimental Protocol: Solid Spill Cleanup
In the event of a spill, a systematic response is required to ensure personnel safety and

prevent environmental contamination.

Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate non-

essential personnel from the spill area.[2]

Don PPE: Before attempting cleanup, don the appropriate PPE, including a respirator,

chemical-resistant gloves, and safety goggles.[2][14]

Contain the Spill: Prevent the powder from becoming airborne. If safe to do so, cover the

spill with a plastic sheet to minimize dust dispersion.

Clean Up: Carefully sweep or vacuum the spilled solid material.[7] Avoid actions that

generate dust. Place the collected material and any contaminated cleanup supplies (e.g.,

paper towels, gloves) into a suitable, labeled, and sealed container for hazardous waste

disposal.[2][7]
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Decontaminate: Wipe the spill area with a suitable solvent and then wash with soap and

water.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Report: Report the incident to the laboratory supervisor or safety officer.

The following flowchart details the decision-making process for responding to a chemical spill.
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Caption: Emergency Response Flowchart for a Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3015653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3015653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

